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Compound of Interest

Compound Name: 3-(Hexyloxy)benzaldehyde

CAS No.: 24083-09-8

Cat. No.: B1278659

Get Quote

Introduction & Strategic Value
3-(Hexyloxy)benzaldehyde is a meta-substituted aromatic aldehyde featuring a lipophilic

hexyl ether chain. While its para-isomer (4-hexyloxybenzaldehyde) is ubiquitous in commercial

liquid crystal displays, the meta-isomer offers unique steric and electronic properties that are

increasingly valued in advanced materials and drug discovery.

The "Meta-Effect" in Molecular Design
Disrupted Packing: Unlike the linear para-isomer, the meta-substitution introduces a

structural "kink" (120° bond angle). In liquid crystals, this lowers melting points and

suppresses crystallization, stabilizing the mesophase over a wider temperature range.

Lipophilicity Modulation: The hexyloxy chain (

) significantly increases the partition coefficient (LogP), enhancing the permeability of
pharmaceutical intermediates across cell membranes without altering the reactive aldehyde
center.
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Electronic Decoupling: The meta-position prevents direct resonance conjugation between the

electron-donating alkoxy group and the electron-withdrawing formyl group, preserving the

electrophilicity of the aldehyde for condensation reactions.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7]

Property Data / Estimate Note

IUPAC Name 3-(Hexyloxy)benzaldehyde

Molecular Formula

Molecular Weight 206.28 g/mol

Physical State
Pale yellow oil / Low-melting

solid

Meta-substitution lowers MP

relative to para-isomer.[1]

Solubility
Soluble in DCM, THF, Ethyl

Acetate
Insoluble in water.

Precursor CAS
100-83-4 (3-

Hydroxybenzaldehyde)
Primary starting material.[1]

Key Reactivity
Nucleophilic addition,

Condensation

Aldehyde is highly reactive to

amines and enolates.

Protocol A: Synthesis of the Building Block
Objective: Preparation of 3-(Hexyloxy)benzaldehyde via Williamson Ether Synthesis.

Rationale: As the meta-isomer is less commercially available than the para-isomer, in-situ

synthesis is often required. This protocol uses phase-transfer principles to ensure high yield.

Reagents
Substrate: 3-Hydroxybenzaldehyde (1.0 eq)[2]

Reagent: 1-Bromohexane (1.2 eq)

Base: Potassium Carbonate (
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), anhydrous (2.0 eq)

Catalyst: Potassium Iodide (KI) (0.1 eq) - Finkelstein catalyst to accelerate alkylation.

Solvent: DMF (Dimethylformamide) or Acetonitrile.

Step-by-Step Methodology
Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

hydroxybenzaldehyde (10 mmol, 1.22 g) in DMF (20 mL). Add anhydrous

(20 mmol, 2.76 g).

Deprotonation: Stir at Room Temperature (RT) for 30 minutes. The solution will darken as

the phenoxide anion forms.

Alkylation: Add KI (1 mmol, 0.16 g) followed by the dropwise addition of 1-bromohexane (12

mmol, 1.7 mL).

Reflux: Heat the mixture to 80°C for 6–8 hours. Monitor via TLC (Hexane:EtOAc 4:1). The

starting phenol spot (

) should disappear, replaced by a less polar product (

).

Workup: Cool to RT. Pour the mixture into ice-cold water (100 mL) to precipitate the

inorganic salts and the organic product. Extract with Ethyl Acetate (

mL).

Purification: Wash the combined organic layers with brine, dry over

, and concentrate in vacuo. Purify via silica gel column chromatography (Hexane:EtOAc 9:1)
to yield a pale yellow oil.

Yield Expectation: 85–92%

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization: Synthesis & Divergent Application
Pathways
The following diagram illustrates the synthesis of the core building block and its three primary

downstream applications: Liquid Crystals (Schiff Bases), Chalcones (Pharma), and Reductive

Amination.
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Figure 1: Synthetic workflow transforming the phenol precursor into the hexyloxy building block,

followed by divergent pathways into materials science and medicinal chemistry.

Protocol B: Synthesis of Liquid Crystalline Schiff
Bases
Application: Creating "bent-core" or low-melting mesogens. Mechanism: Acid-catalyzed

condensation of the aldehyde with an amine (Imine formation).[3]

Reagents
Building Block: 3-(Hexyloxy)benzaldehyde (1.0 eq)

Amine: 4-Butylaniline (or similar mesogenic amine) (1.0 eq)

Catalyst: Glacial Acetic Acid (2-3 drops)

Solvent: Absolute Ethanol.[3]
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Methodology
Mixing: Dissolve 3-(hexyloxy)benzaldehyde (5 mmol) and the substituted aniline (5 mmol)

in absolute ethanol (20 mL).

Catalysis: Add catalytic acetic acid.

Reflux: Heat to reflux (78°C) for 3–5 hours.

Observation: A precipitate often forms upon cooling. If not, reduce solvent volume by 50%

via rotary evaporation.

Crystallization: Recrystallize the crude solid from hot ethanol.

Characterization: The resulting azomethine (

) linkage is stable. The meta-hexyloxy chain prevents efficient packing, often resulting in
Nematic phases rather than highly ordered Smectic phases, useful for fast-switching display
elements.

Protocol C: Synthesis of Chalcones (Pharmaceutical
Scaffold)
Application: Developing antimicrobial or anticancer agents. Mechanism: Claisen-Schmidt

Condensation (Aldol Condensation + Dehydration).

Reagents
Building Block: 3-(Hexyloxy)benzaldehyde (1.0 eq)

Ketone: Acetophenone (or substituted derivative) (1.0 eq)

Base: 40% NaOH (aq)

Solvent: Ethanol.[2]

Methodology
Preparation: Dissolve the aldehyde and ketone in Ethanol (15 mL).
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Addition: Place the flask in an ice bath (0°C). Add NaOH solution (2 mL) dropwise with

vigorous stirring.

Reaction: Allow the mixture to warm to RT and stir for 12–24 hours. The solution typically

turns deep yellow/orange due to extended conjugation.

Quenching: Pour into crushed ice and acidify slightly with dilute HCl (pH ~4–5) to precipitate

the chalcone.

Filtration: Filter the solid, wash with cold water, and recrystallize from ethanol.

Therapeutic Insight: The hexyloxy tail increases the lipophilicity of the chalcone, enhancing its

ability to penetrate bacterial cell walls (Gram-positive) or cancer cell membranes, significantly

improving bioavailability compared to the non-alkylated analog.

Safety & Handling
3-(Hexyloxy)benzaldehyde: Generally low toxicity but should be treated as a skin/eye

irritant.

1-Bromohexane: Alkylating agent. Use gloves and work in a fume hood.

Waste: Halogenated waste (from bromohexane residues) must be segregated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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